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Compound of Interest

Compound Name:
3-Methylisothiazole-4-carboxylic

acid

Cat. No.: B090979 Get Quote

An In-depth Technical Guide to 3-Methylisothiazole-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methylisothiazole-4-carboxylic acid is a heterocyclic compound belonging to the

isothiazole family. This document provides a comprehensive overview of its synthesis,

physicochemical properties, and known applications. Detailed experimental protocols are

provided for its preparation, alongside tabulated quantitative data for easy reference.

Furthermore, key experimental and synthetic workflows are visualized using diagrams to

facilitate a deeper understanding of the processes involved.

Physicochemical Properties
The fundamental physicochemical properties of 3-Methylisothiazole-4-carboxylic acid are

crucial for its handling, formulation, and application in various experimental settings. The

following table summarizes its key quantitative data.
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Property Value Reference

Molecular Formula C₅H₅NO₂S

Molecular Weight 143.16 g/mol

CAS Number 10491-31-3

Appearance White to off-white solid

Melting Point 198-202 °C

Boiling Point 339.7±22.0 °C (Predicted)

pKa 3.16±0.10 (Predicted)

Synthesis of 3-Methylisothiazole-4-carboxylic Acid
The primary route for synthesizing 3-Methylisothiazole-4-carboxylic acid involves the

hydrolysis of its corresponding ethyl ester, ethyl 3-methylisothiazole-4-carboxylate.

Synthesis Workflow
The following diagram illustrates the two-step synthesis process from a starting thiol compound

to the final carboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b090979?utm_src=pdf-body
https://www.benchchem.com/product/b090979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Ester Formation

Step 2: Hydrolysis

Acetoacetamide or related thiol

Ethyl 3-methylisothiazole-4-carboxylate

 Reaction with
ethyl 2-chloro-3-oxobutanoate 

Ethyl 3-methylisothiazole-4-carboxylate

3-Methylisothiazole-4-carboxylic acid

 Alkaline Hydrolysis
(e.g., NaOH) 
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Start: Prepare solution of
ethyl 3-methylisothiazole-4-carboxylate

in Ethanol

Add aqueous NaOH solution

Heat mixture to reflux
(2-4 hours)

Reaction
Complete?

No

Cool to room temperature
& remove ethanol

Yes

Acidify with conc. HCl
to pH 2-3

Precipitate Forms

Collect solid by vacuum filtration
& wash with cold water

Dry the product

End: Pure
3-Methylisothiazole-4-carboxylic acid

3-Methylisothiazole-
4-carboxylic acid

Carboxylic Acid
Activation

(e.g., with SOCl₂ or EDC)

Amide Coupling
with an amine

Final PARP
Inhibitor Molecule
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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